molecular formula C12H9IN4OS B6075151 N-1,3-benzothiazol-2-yl-2-(4-iodo-1H-pyrazol-1-yl)acetamide

N-1,3-benzothiazol-2-yl-2-(4-iodo-1H-pyrazol-1-yl)acetamide

Cat. No. B6075151
M. Wt: 384.20 g/mol
InChI Key: RXEAXBDGIODPQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-1,3-benzothiazol-2-yl-2-(4-iodo-1H-pyrazol-1-yl)acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its unique structure and properties, which make it a promising candidate for use in a variety of research areas. In

Scientific Research Applications

N-1,3-benzothiazol-2-yl-2-(4-iodo-1H-pyrazol-1-yl)acetamide has been studied for its potential applications in several areas of scientific research. One of the most promising applications is in the field of cancer research, where the compound has been shown to exhibit potent anticancer activity against a variety of cancer cell lines. It has also been studied for its potential use as an antibacterial and antifungal agent, as well as for its ability to inhibit the growth of certain viruses.

Mechanism of Action

The mechanism of action of N-1,3-benzothiazol-2-yl-2-(4-iodo-1H-pyrazol-1-yl)acetamide is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways that are involved in cell growth and proliferation. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells, which is thought to be one of the main mechanisms underlying its anticancer activity.
Biochemical and Physiological Effects
N-1,3-benzothiazol-2-yl-2-(4-iodo-1H-pyrazol-1-yl)acetamide has been shown to have a range of biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and modulation of key signaling pathways. It has also been shown to exhibit anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential in a variety of disease states.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-1,3-benzothiazol-2-yl-2-(4-iodo-1H-pyrazol-1-yl)acetamide is its potent anticancer activity, which makes it a promising candidate for use in cancer research. However, there are also several limitations to its use in lab experiments, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-1,3-benzothiazol-2-yl-2-(4-iodo-1H-pyrazol-1-yl)acetamide. One area of interest is in the development of novel derivatives and analogs of the compound, which may exhibit improved efficacy and reduced toxicity. Another area of research is in the identification of the specific signaling pathways and enzymes that are targeted by the compound, which may help to elucidate its mechanism of action and inform the development of new therapies. Additionally, further studies are needed to explore the potential applications of N-1,3-benzothiazol-2-yl-2-(4-iodo-1H-pyrazol-1-yl)acetamide in other areas of scientific research, such as infectious diseases and neurodegenerative disorders.
In conclusion, N-1,3-benzothiazol-2-yl-2-(4-iodo-1H-pyrazol-1-yl)acetamide is a promising compound that has been shown to have a range of potential applications in scientific research. While there are still many unanswered questions about its mechanism of action and potential therapeutic uses, ongoing research is likely to shed new light on this fascinating compound and its potential to improve human health.

Synthesis Methods

The synthesis method for N-1,3-benzothiazol-2-yl-2-(4-iodo-1H-pyrazol-1-yl)acetamide involves the reaction of 2-aminobenzothiazole with ethyl 4-iodo-1H-pyrazole-1-carboxylate in the presence of a catalyst. The resulting product is then treated with acetic anhydride to yield the final compound. This method has been successfully employed in several studies and has been shown to produce high yields of N-1,3-benzothiazol-2-yl-2-(4-iodo-1H-pyrazol-1-yl)acetamide.

properties

IUPAC Name

N-(1,3-benzothiazol-2-yl)-2-(4-iodopyrazol-1-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H9IN4OS/c13-8-5-14-17(6-8)7-11(18)16-12-15-9-3-1-2-4-10(9)19-12/h1-6H,7H2,(H,15,16,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RXEAXBDGIODPQA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)N=C(S2)NC(=O)CN3C=C(C=N3)I
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H9IN4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

384.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.